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Compound of Interest

Compound Name: Antioxidant 1098

Cat. No.: B179406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antioxidant 1098, chemically known as N,N'-hexane-1,6-diylbis(3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionamide), is a high-performance, non-discoloring, sterically hindered

phenolic antioxidant.[1][2] It is widely utilized as a primary stabilizer in a variety of organic

substrates, with exceptional efficacy in polyamides, where it protects against thermal and

oxidative degradation.[3][4][5] This guide provides a comprehensive overview of its technical

specifications, mechanism of action, experimental evaluation protocols, and potential

considerations for its use in research and development, including a perspective for drug

development professionals.

Chemical Identity and Physicochemical Properties
Antioxidant 1098 is also known by several synonyms, including Irganox 1098.[2] Its

fundamental properties are summarized in the tables below.

Table 1: Chemical Identification
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Identifier Value

Chemical Name
N,N'-hexane-1,6-diylbis(3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionamide)

CAS Number 23128-74-7

Molecular Formula C₄₀H₆₄N₂O₄[6]

Molecular Weight 636.96 g/mol [6]

InChI Key OKOBUGCCXMIKDM-UHFFFAOYSA-N[6]

SMILES

CC(C)

(C)c1cc(CCC(=O)NCCCCCCNC(=O)CCc2cc(C(

C)(C)C)c(O)c(C(C)(C)C)c2)cc(C(C)(C)C)c1O

Table 2: Physicochemical Properties

Property Value

Appearance White to off-white powder or granules

Melting Point 156-161 °C

Boiling Point ~774 °C (predicted)

Density ~1.04 g/cm³

Solubility ( g/100g at 20°C)

   Acetone 2

   Chloroform 6

   Methanol 6

   Water <0.01

   Hexane <0.01

Ash Content ≤ 0.1%[7]

Volatiles ≤ 0.3%[7]
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Mechanism of Action: Free Radical Scavenging
As a sterically hindered phenolic antioxidant, the primary function of Antioxidant 1098 is to

interrupt the auto-oxidation cycle of organic materials. This cycle is a free-radical chain reaction

initiated by heat, light, or mechanical stress. Antioxidant 1098 donates a hydrogen atom from

its phenolic hydroxyl groups to reactive radicals (R•, RO•, ROO•), thereby neutralizing them

and preventing further propagation of the degradation chain. The bulky tert-butyl groups ortho

to the hydroxyl group provide steric hindrance, which stabilizes the resulting antioxidant radical

and prevents it from initiating new oxidation chains.
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Organic Material
(e.g., Polyamide) Free Radical (R•)Stress

(Heat, Light, Shear) Peroxy Radical (ROO•)

+ O₂

Oxygen (O₂)

Chain Propagation

Degradation Products
(Chain Scission, Crosslinking)

Neutralized Molecule (ROOH)
+ H• from AO1098

Antioxidant 1098
(Ar-OH)

Stable Antioxidant Radical
(Ar-O•)

Prevents further propagation

Donates H•
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Standard Preparation Sample Preparation

HPLC Analysis

Quantification

Weigh Pure AO1098

Dissolve in Solvent

Prepare Calibration Standards

Inject Standards

Weigh Polymer Sample

Solvent Extraction

Filter Extract

Inject Sample

Generate Calibration Curve

Calculate Concentration

Determine Peak Area

Calculate % in Polymer
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Prepare Polymer Sample (5-10 mg)

Place in DSC Sample Pan

Heat to Isothermal Temp
under Nitrogen

Switch Gas to Oxygen

Record Heat Flow vs. Time

Determine OIT from Exotherm Onset

Antioxidant 1098

Biocompatibility & Toxicity Studies ADME Profiling Efficacy in Disease Models Formulation in Drug Delivery Systems

Potential Therapeutic Application

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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